1,6-Naphthyridine-5-carboxylic acid
Overview
Description
1,6-Naphthyridine-5-carboxylic acid is a heterocyclic compound with a fused-ring system resulting from the fusion of two pyridines through two adjacent carbon atoms. It can be considered the naphthalene analog of pyridine, with one nitrogen atom in each ring. Naphthyridines have garnered significant interest due to their diverse biological applications, including diagnostics, treatment of human diseases, agricultural uses, and photophysical applications .
Synthesis Analysis
Several synthetic approaches exist for 1,6-naphthyridine-5-carboxylic acid. For instance, the reaction of ethyl 2-methylnicotinate and formaldehyde (or acetaldehyde) leads to a lactone, which can be converted to an amide and subsequently oxidized to yield 5-hydroxy-1,6-naphthyridine. Additionally, 1,6-naphthyridine and 7-methyl-1,6-naphthyridine can be synthesized from their 5-hydroxy derivatives via chloro and hydrazino compounds .
Molecular Structure Analysis
The molecular formula of 1,6-Naphthyridine-5-carboxylic acid is C9H6N2O2, with a molecular weight of 174.16 g/mol. Its chemical structure is represented by the SMILES string: OC(=O)c1nccc2ncccc12. The compound consists of a naphthyridine core with carboxylic acid functionality .
Chemical Reactions Analysis
One notable synthetic route involves the reaction of methyl-5-bromo-8-(tosyloxy)-1,6-naphthyridine-7-carboxylate with arylboronic acids. Depending on the stoichiometry, this reaction yields monoarylated or diarylated 1,6-naphthyridines in excellent yields .
Scientific Research Applications
Anticancer Activity
1,6-Naphthyridines have been identified as pharmacologically active compounds with potential anticancer properties. They have been used as scaffolds for the inhibition of c-Met kinase, which is related to cancer activity. Researchers have developed derivatives such as 1H-imidazo[4,5-h][1,6]-naphthyridin-2(3H)-ones as a class II c-Met kinase inhibitor .
Chemical Synthesis and Reactivity
These compounds are versatile in chemical synthesis and reactivity. They can react with electrophilic or nucleophilic reagents and undergo various chemical reactions such as oxidations, reductions, cross-coupling reactions, and formation of metal complexes .
Mechanism of Action
Target of Action
1,6-Naphthyridine-5-carboxylic acid has been identified as a novel scaffold for the inhibition of c-Met kinase . c-Met kinase is a protein that plays a crucial role in cellular growth, survival, and migration. It is often overexpressed in cancer cells, making it a significant target for anticancer drugs .
Mode of Action
The compound interacts with its target, c-Met kinase, by binding to its active site. This binding inhibits the kinase’s activity, thereby preventing the phosphorylation of downstream signaling molecules involved in cell proliferation and survival . The specific functionalization of the 1,6-naphthyridine core leads to this specific activity .
Biochemical Pathways
The inhibition of c-Met kinase by 1,6-Naphthyridine-5-carboxylic acid affects several biochemical pathways. These include pathways involved in cell growth, survival, and migration. By inhibiting c-Met kinase, the compound disrupts these pathways, leading to the inhibition of cancer cell proliferation .
Result of Action
The primary result of the action of 1,6-Naphthyridine-5-carboxylic acid is the inhibition of cancer cell proliferation. By inhibiting c-Met kinase, the compound disrupts the signaling pathways that promote cell growth and survival. This leads to a decrease in cancer cell proliferation, and potentially, tumor growth .
properties
IUPAC Name |
1,6-naphthyridine-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6N2O2/c12-9(13)8-6-2-1-4-10-7(6)3-5-11-8/h1-5H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GZZARNGHJBDZPR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CN=C2C(=O)O)N=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60502196 |
Source
|
| Record name | 1,6-Naphthyridine-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60502196 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,6-Naphthyridine-5-carboxylic acid | |
CAS RN |
74048-24-1 |
Source
|
| Record name | 1,6-Naphthyridine-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60502196 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,6-naphthyridine-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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